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Compound of Interest

Compound Name:
Potassium

dimethylphenylsilanolate

Cat. No.: B1603025 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document aims to provide a comprehensive overview of the publicly available

scientific and technical information regarding CAS number 59413-34-2, identified as

Potassium Dimethylphenylsilanolate. Following an extensive literature search, it has been

determined that this compound is primarily documented as a chemical reagent and

intermediate in organic synthesis. There is a significant lack of published data concerning its

biological activity, pharmacological properties, mechanism of action, and associated signaling

pathways. Therefore, this guide focuses on its chemical properties and synthetic applications,

as the information required for a detailed biological and pharmacological whitepaper is not

available in the current scientific literature.

Chemical Identity and Physicochemical Properties
Potassium dimethylphenylsilanolate is an organosilicon compound with the chemical

formula C8H11KOSi. It is the potassium salt of dimethylphenylsilanol.

Table 1: Chemical Identifiers and Names
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Identifier Value

CAS Number 59413-34-2

Chemical Name Potassium dimethylphenylsilanolate

Synonyms

Einecs 261-750-4,

Dimethyl(potassiooxy)phenylsilane, Potassium

phenyldimethylsilanolate, Silanol,

dimethylphenyl-, potassium salt

Molecular Formula C8H11KOSi

InChI
InChI=1/C8H11OSi.K/c1-10(2,9)8-6-4-3-5-7-

8;/h3-7H,1-2H3;/q-1;+1

Table 2: Physicochemical Properties

Property Value Source

Molar Mass 190.356 g/mol [1]

Boiling Point 203.8°C at 760 mmHg [1]

Flash Point 77°C [1]

Vapor Pressure 0.166 mmHg at 25°C [1]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of Potassium
Dimethylphenylsilanolate are not readily available in peer-reviewed journals, its formation

can be inferred from the general chemistry of silanols. Silanols (R3SiOH) are known to react

with strong bases, such as potassium hydroxide or potassium metal, to form the corresponding

silanolates.

A plausible synthetic route would involve the deprotonation of dimethylphenylsilanol with a

suitable potassium base.

Diagram 1: Plausible Synthesis of Potassium Dimethylphenylsilanolate
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Caption: General reaction scheme for the formation of Potassium Dimethylphenylsilanolate.

The dimethylphenylsilanolate anion is a nucleophile and can participate in various organic

reactions. Organosilanolates, in general, are utilized in cross-coupling reactions and as

catalysts in organic synthesis.

Applications in Synthesis
Based on the available information, Potassium Dimethylphenylsilanolate is used in the field

of organic and materials synthesis. Organosilicon compounds, including silanolates, are

recognized for their role as versatile reagents and intermediates.

Their applications can include:

Precursors for Silicone Polymers: Silanolates can serve as initiators or monomers in the

synthesis of polysiloxanes (silicones), which have widespread applications in materials

science and medicine.
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Reagents in Organic Synthesis: The nucleophilic nature of the silanolate oxygen can be

exploited in various substitution and coupling reactions.

Catalysis: While not explicitly documented for this specific compound, similar metal

silanolates can act as catalysts in a range of chemical transformations.

Biological Activity and Toxicological Information
An exhaustive search of scientific databases and literature reveals a lack of information on the

biological activity of Potassium Dimethylphenylsilanolate. There are no published studies

detailing its pharmacological effects, mechanism of action, or interactions with biological

systems. Similarly, comprehensive toxicological data is not available.

The absence of such information strongly suggests that this compound has not been a subject

of investigation for pharmaceutical or medicinal applications. For any research or handling of

this compound, it is imperative to adhere to standard laboratory safety protocols for chemical

reagents of unknown toxicity.

Conclusion
Potassium Dimethylphenylsilanolate (CAS 59413-34-2) is a chemical compound with

defined physicochemical properties, primarily utilized as a reagent or intermediate in chemical

synthesis. The current body of scientific literature does not contain information regarding its

biological activity, pharmacological properties, or any potential therapeutic applications.

Therefore, for professionals in drug development and life sciences research, this compound

should be regarded as a chemical intermediate rather than a bioactive molecule. Any future

investigation into its biological effects would represent a novel area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 59413-34-2
(Potassium Dimethylphenylsilanolate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603025#cas-number-59413-34-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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